N-[4-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)acetyl]phenyl]acetamide

• IUPAC Name: N-[4-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)acetyl]phenyl]acetamide
• InChI: InChI=1S/C18H16N2O4/c1-11(21)19-13-8-6-12(7-9-13)16(22)10-18(24)14-4-2-3-5-15(14)20-17(18)23/h2-9,24H,10H2,1H3,(H,19,21)(H,20,23)
• InChI Key: UXVDMWABBOXYQI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3NC2=O)O
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

“N-[4-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)acetyl]phenyl]acetamide” (also known as SNA) is a new compound isolated from the Selaginella pulvinata plant. It has shown potent inhibitory activity against melanoma cell proliferation through increasing apoptosis. This compound has been further investigated for its effects against neuroglioma.

Molecular Structure Analysis

The molecular formula of SNA is C18H16N2O4. Unfortunately, the specific molecular structure analysis is not available in the retrieved resources.

Physical And Chemical Properties Analysis

The molecular weight of SNA is 324.336. Unfortunately, the specific physical and chemical properties are not available in the retrieved resources.

Scientific Research Applications

Pharmaceutical Synthesis

The isoindoline-1,3-dione derivatives exhibit promising potential as building blocks for drug development. . These compounds can serve as precursors for novel therapeutic agents due to their diverse chemical reactivity.

Herbicides and Agrochemicals

Isoindoline-1,3-diones have been investigated for their herbicidal properties. Their unique structure and reactivity make them interesting candidates for developing environmentally friendly herbicides and agrochemicals. .

Colorants and Dyes

The isoindoline-1,3-dione scaffold can be modified to create colorful dyes and pigments. These compounds find applications in textiles, paints, and other color-related industries. .

Polymer Additives

Researchers have studied isoindoline-1,3-dione derivatives as potential additives for polymers. These compounds can enhance polymer properties such as mechanical strength, thermal stability, and UV resistance. .

Organic Synthesis

Isoindoline-1,3-diones serve as versatile intermediates in organic synthesis. Their reactivity allows for the construction of complex molecules. .

Photochromic Materials

The isoindoline-1,3-dione scaffold has been explored for its photochromic behavior. .

Mechanism of Action

Target of Action

The compound, also known as Oprea1_786734, is a derivative of indole . Indole derivatives are known to bind with high affinity to multiple receptors, making them useful in the development of new therapeutic derivatives

Mode of Action

It has been reported that indole derivatives can exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . In the case of Oprea1_786734, it has been shown to have anti-inflammatory potential, negatively modulating the production of inflammatory cytokines IL-1β, TNF-α, and IL-6 by cultured macrophages .

Biochemical Pathways

Given its anti-inflammatory activity, it can be inferred that it may influence pathways related to inflammation and immune response .

Result of Action

Oprea1_786734 has been shown to have anti-inflammatory potential. In vitro and in vivo studies have demonstrated that it can reduce the production of inflammatory cytokines IL-1β, TNF-α, and IL-6 . In vivo, it has been shown to reduce leukocyte migration, especially neutrophils, to the peritoneal cavity of zymosan-challenged animals .

Future Directions

SNA has demonstrated potential as an anti-tumor drug against neuroglioma. Future research could focus on further elucidating its mechanism of action and evaluating its efficacy and safety in preclinical and clinical studies.